Cas no 1355173-63-5 (1-(6-Methyl-5-vinylpyridin-2-yl)azepane)

• Product Name: 1-(6-Methyl-5-vinylpyridin-2-yl)azepane
• CAS No: 1355173-63-5
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 4916000
• Update Time: 2025-05-20

1-(6-Methyl-5-vinylpyridin-2-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl-5-vinyl-pyridin-2-yl)-azepane
• 1-(6-Methyl-5-vinylpyridin-2-yl)azepane

• Inchi： 1S/C14H20N2/c1-3-13-8-9-14(15-12(13)2)16-10-6-4-5-7-11-16/h3,8-9H,1,4-7,10-11H2,2H3
• InChI Key： BUQFDLCWJCODFU-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C=C)=C(C)N=2)CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 3.7
• Topological Polar Surface Area: 16.1

Additional information on 1-(6-Methyl-5-vinylpyridin-2-yl)azepane

1-(6-Methyl-5-vinylpyridin-2-yl)azepane: A Comprehensive Overview of CAS No. 1355173-63-5

1-(6-Methyl-5-vinylpyridin-2-yl)azepane (CAS No. 1355173-63-5) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as 1-(6-Methyl-5-vinylpyridin-2-yl)azepane, is a member of the azepane family, characterized by a seven-membered nitrogen-containing ring. The presence of a vinyl and methyl group on the pyridine ring adds to its chemical diversity and reactivity, making it an intriguing subject for various scientific investigations.

The chemical structure of 1-(6-Methyl-5-vinylpyridin-2-yl)azepane (CAS No. 1355173-63-5) consists of a seven-membered azepane ring fused to a substituted pyridine ring. The pyridine ring is functionalized with a methyl group at the 6-position and a vinyl group at the 5-position, which are key features that contribute to its biological activity and reactivity. These structural elements provide a framework for understanding its interactions with biological systems and its potential as a lead compound in drug discovery.

In recent years, 1-(6-Methyl-5-vinylpyridin-2-yl)azepane has been studied for its potential as a modulator of various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Studies have shown that 1-(6-Methyl-5-vinylpyridin-2-yl)azepane can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

Beyond its interaction with GPCRs, 1-(6-Methyl-5-vinylpyridin-2-yl)azepane has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have shown that 1-(6-Methyl-5-vinylpyridin-2-yl)azepane may have neuroprotective effects, potentially reducing neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(6-Methyl-5-vinylpyridin-2-yl)azepane (CAS No. 1355173-63-5) has been optimized using various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of 6-methyl-5-vinylpyridine with an appropriate azepane derivative under controlled conditions. The choice of reagents and reaction conditions is crucial for achieving high yields and minimizing side reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound, making it more accessible for large-scale research and development.

In the context of drug discovery, 1-(6-Methyl-5-vinylpyridin-2-yl)azepane has shown promise as a lead compound for further optimization. Structure-based drug design approaches have been employed to modify the structure of this compound, aiming to enhance its potency, selectivity, and pharmacokinetic properties. Computational methods such as molecular docking and molecular dynamics simulations have been used to predict the binding modes and interactions of 1-(6-Methyl-5-vinylpyridin-2-yl)azepane with target proteins, guiding the rational design of more effective derivatives.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While specific clinical trials involving 1-(6-Methyl-5-vinylpyridin-2-y l)azepane are still in early stages, preclinical studies have provided encouraging results. These studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. This makes it a promising candidate for further clinical evaluation.

In conclusion, 1-(6-Methyl-5-vinylpyridin -2-y l)azepane (CAS No. 1355173 -63 - 5 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable lead compound for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in advancing our understanding of complex biological processes.